Cas no 1211585-80-6 (5-Methylfuro[2,3-c]pyridin-3(2H)-one hydrochloride)

• Product Name: 5-Methylfuro[2,3-c]pyridin-3(2H)-one hydrochloride
• CAS No: 1211585-80-6
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• CID: 2092457
• PubChem ID: 75530244
• Update Time: 2025-05-25

5-Methylfuro[2,3-c]pyridin-3(2H)-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Methylfuro[2,3-c]pyridin-3(2H)-one hydrochloride
• 5-methyl-Furo[2,3-c]pyridin-3(2H)-one
• 5-Methylfuro[2,3-c]pyridin-3(2H)-onehydrochloride
• 5-Methylfuro[2,3-c]pyridin-3-one hydrochloride
• 5-methyl-2H-furo[2,3-c]pyridin-3-one hydrochloride
• 1211585-80-6
• AKOS024464188
• 5-methylfuro[2,3-c]pyridin-3-one;hydrochloride
• MFCD26404010

• Inchi： 1S/C8H7NO2.ClH/c1-5-2-6-7(10)4-11-8(6)3-9-5;/h2-3H,4H2,1H3;1H
• InChI Key： RDVRYXOLQHTBJX-UHFFFAOYSA-N
• SMILES： Cl.O1CC(C2C=C(C)N=CC1=2)=O

Computed Properties

• Exact Mass: 185.0243562g/mol
• Monoisotopic Mass: 185.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2Ų

Additional information on 5-Methylfuro[2,3-c]pyridin-3(2H)-one hydrochloride

5-Methylfuro[2,3-c]pyridin-3(2H)-one hydrochloride: A Comprehensive Overview

The compound with CAS No. 1211585-80-6, commonly referred to as 5-Methylfuro[2,3-c]pyridin-3(2H)-one hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of the furo[2,3-c]pyridine class, which is known for its unique structural features and potential biological activities. The furo[2,3-c]pyridine core is a bicyclic structure that combines a furan ring fused with a pyridine ring, creating a system with aromaticity and potential for various functional group substitutions.

Recent studies have highlighted the importance of 5-Methylfuro[2,3-c]pyridin-3(2H)-one hydrochloride in drug discovery. Its structure allows for the exploration of diverse pharmacophores, making it a valuable lead compound in the development of new therapeutic agents. The hydrochloride salt form of this compound is particularly advantageous due to its improved solubility and stability compared to the free base. This makes it easier to handle in laboratory settings and more suitable for preclinical testing.

One of the most promising applications of 5-Methylfuro[2,3-c]pyridin-3(2H)-one hydrochloride lies in its potential as an anticancer agent. Researchers have found that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its ability to inhibit tumor growth without significantly affecting normal cells. The mechanism behind this activity appears to involve interference with key cellular processes such as DNA replication and protein synthesis.

In addition to its anticancer properties, 5-Methylfuro[2,3-c]pyridin-3(2H)-one hydrochloride has also shown promise in the treatment of neurodegenerative diseases. Studies have demonstrated that this compound can modulate the activity of enzymes associated with Alzheimer's disease, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). By inhibiting these enzymes, the compound may help improve cognitive function and slow down disease progression.

The synthesis of 5-Methylfuro[2,3-c]pyridin-3(2H)-one hydrochloride involves a multi-step process that typically begins with the preparation of the furo[2,3-c]pyridine skeleton. This is followed by functionalization at specific positions to introduce substituents such as the methyl group at position 5. The final step involves protonation to form the hydrochloride salt. The development of efficient synthetic routes for this compound has been an area of active research, driven by its increasing demand in both academic and industrial settings.

From an analytical standpoint, 5-Methylfuro[2,3-c]pyridin-3(2H)-one hydrochloride can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into its molecular structure and conformational properties. For instance, NMR studies have revealed the presence of aromatic protons and methyl groups that are characteristic of this compound.

The pharmacokinetic properties of 5-Methylfuro[2,3-c]pyridin-3(2H)-one hydrochloride are another area of interest. Preclinical studies have shown that this compound has moderate bioavailability when administered orally in animal models. Its absorption rate is influenced by factors such as gut permeability and first-pass metabolism. Efforts are ongoing to optimize its pharmacokinetic profile through structural modifications or formulation strategies.

Looking ahead, the future of 5-Methylfuro[2,3-c]pyridin-3(2H)-one hydrochloride seems bright as researchers continue to explore its therapeutic potential across multiple disease areas. Its unique combination of structural features and biological activities positions it as a valuable tool in drug discovery pipelines. With advancements in synthetic chemistry and drug delivery systems, this compound has the potential to make a significant impact on human health.